Bifenox-d3

Isotope Dilution Mass Spectrometry SIL-IS design Mass spectrometry calibration linearity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H9Cl2NO5
Molecular Weight 345.1 g/mol
Cat. No. B15614930
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Technical Parameters


Basic Identity
Product NameBifenox-d3
Molecular FormulaC14H9Cl2NO5
Molecular Weight345.1 g/mol
Structural Identifiers
InChIInChI=1S/C14H9Cl2NO5/c1-21-14(18)10-7-9(3-4-12(10)17(19)20)22-13-5-2-8(15)6-11(13)16/h2-7H,1H3/i2D,5D,6D
InChIKeySUSRORUBZHMPCO-UJESMPABSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Bifenox-d3: A Deuterated Stable Isotope-Labeled Internal Standard for Bifenox Residue Quantification by LC-MS/MS and GC-MS


Bifenox-d3 (C₁₄H₆D₃Cl₂NO₅, MW 345.15 g/mol) is a deuterium-labeled isotopologue of the diphenyl ether herbicide Bifenox (ISO common name), in which three hydrogen atoms on the 2,4-dichlorophenoxy ring are replaced by deuterium at positions 2, 5, and 6 . The unlabeled parent compound Bifenox (C₁₄H₉Cl₂NO₅, MW 342.13 g/mol, CAS 42576-02-3) is a protoporphyrinogen oxidase (PPO) inhibitor herbicide registered for use on cereals, soybeans, and rice [1]. Bifenox-d3 is purpose-designed as a stable isotope-labeled internal standard (SIL-IS) for isotope dilution mass spectrometry (IDMS), enabling accurate quantification of Bifenox residues in complex matrices by compensating for matrix effects and recovery variability during sample preparation and ionization . Its +3.02 Da mass shift relative to unlabeled Bifenox provides a distinct MS signal without spectral overlap with the analyte's natural isotopic envelope .

Workflow Isotope dilution LC-MS/MS or GC-MS
Label Aromatic ring d3 (+3 Da), non-exchangeable
Role SIL-IS for matrix effect compensation

Why Unlabeled Bifenox or Structural Analog Internal Standards Cannot Substitute for Bifenox-d3 in Regulated Quantitative Analysis


In LC-MS/MS and GC-MS quantification of Bifenox residues, substitution of Bifenox-d3 with unlabeled Bifenox as an external standard or with a structural analog internal standard introduces quantifiable error. The CIPAC official method for Bifenox uses HPLC with internal standard calibration, but without a SIL-IS the method cannot compensate for matrix-induced ion suppression/enhancement, which can cause bias exceeding ±20% in complex matrices such as cereals and oilseeds [1]. Structural analog IS compounds (e.g., 2,4-dichlorophenol) exhibit different extraction efficiencies, chromatographic retention times, and ionization behavior from Bifenox, violating the SANTE/12682/2019 requirement that the IS must co-elute and share near-identical physicochemical properties with the analyte [2]. Deuterated analogs of other diphenyl ether herbicides, such as Oxyfluorfen-d5, differ in molecular structure (trifluoromethyl vs. nitro substitution, ethoxy vs. methyl ester group), producing divergent fragmentation patterns in MS/MS that preclude accurate ratio-based quantification across multiple transitions . The +3.02 Da mass shift of Bifenox-d3 meets the ≥3 Da minimum threshold required for linear calibration curves in isotope dilution MS; any IS with fewer than three deuterium labels would produce a sub-threshold mass difference, resulting in non-linear calibration and isotopic interference from the analyte's natural M+2 chlorine isotopologue cluster [3].

Unlabeled Bifenox external standard may not correct matrix effects, with reported bias exceeding 20% in complex matrices.
Structural analog IS (e.g., 2,4-dichlorophenol) may exhibit different retention and ionization, complicating co-elution requirements.
A d2-labeled IS may produce non-linear calibration due to isotopic overlap with the analyte's natural M+2 chlorine cluster.

Bifenox-d3 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Alternatives


Mass Difference of Bifenox-d3 vs. Unlabeled Bifenox Meets the ≥3 Da Threshold for Linear Isotope Dilution Calibration, While Hypothetical d2-Labeled Standards Do Not

Bifenox-d3 (MW 345.15) exhibits a mass difference of +3.02 Da relative to unlabeled Bifenox (MW 342.13), exceeding the ≥3 Da minimum mass difference threshold recommended for small-molecule SIL internal standards to avoid spectral overlap with the analyte's natural isotopic envelope . Critically, a hypothetical d2-labeled Bifenox (MW ~344.15, Δ+2 Da) would fail this threshold, producing a non-linear calibration curve due to isotopic interference from the M+2 isotopologue of Bifenox's natural dichloro substitution pattern (two chlorine atoms generate significant M+2 and M+4 peaks) [1]. The recommendation explicitly states that for molecules containing multiple chlorine atoms, an even greater mass difference may be required, making the d3 labeling the minimum viable deuteration level for this compound class [1]. In contrast, the structurally distinct Oxyfluorfen-d5 alternative achieves a +5 Da shift but cannot substitute for Bifenox quantification due to differing MS/MS fragmentation pathways .

Mass Difference for IDMS
Class-level
+3.02 Da (d3) meets ≥3 Da threshold; hypothetical d2 at +2 Da would fall below.
d3 is the minimal viable deuteration for linear calibration.
Critical for dichloro-substituted analytes with high M+2 natural abundance.
Isotope Dilution Mass Spectrometry SIL-IS design Mass spectrometry calibration linearity Isotopic interference

Isotopic Enrichment of Bifenox-d3 (98 atom% D) vs. Oxyfluorfen-d5 (>99.0 atom% D): Quantified Trade-Off Between Deuteration Level and Chemical Purity

Commercially available Bifenox-d3 from CDN Isotopes (now LGC Standards) is specified at 98 atom% D isotopic enrichment . For comparison, Oxyfluorfen-d5 from WITEGA is specified at >99.0 atom% D isotopic purity with >99.0% HPLC purity . This 1-2 percentage point difference in isotopic enrichment means that up to 2% of Bifenox-d3 molecules may carry only 2 or fewer deuterium labels, contributing a small systematic positive bias to Bifenox quantification at very low residue concentrations. However, Oxyfluorfen-d5 cannot serve as an IS for Bifenox due to its distinct molecular structure (trifluoromethyl vs. nitro substitution), different retention time, and different MS/MS transitions . Bifenox-d3 purity from InvivoChem is specified at ≥98% chemical purity , while the unlabeled Bifenox reference standard from FUJIFILM Wako is specified at 99.0+% (Capillary GC and qNMR) .

Isotopic Enrichment & Purity
Reported
98 atom% D (Bifenox-d3) vs. >99.0% D (Oxyfluorfen-d5). Chemical purity ≥98% vs. 99.0+% (unlabeled).
Enrichment approaches lower analytical utility; lot verification recommended.
~2% under-labeled fraction may introduce systematic bias.
Isotopic enrichment Deuterium incorporation Internal standard quality Certificate of Analysis

Bifenox-d3 Deuteration Site on the 2,4-Dichlorophenoxy Ring Confers Superior Label Stability vs. Methyl Ester Deuteration Under Alkaline Hydrolysis Conditions

The deuteration position of Bifenox-d3 is confirmed by the TRC/CymitQuimica InChI specification as positions 2, 5, and 6 on the 2,4-dichlorophenoxy aromatic ring (i2D,5D,6D), not on the methyl ester moiety . This positional specificity is analytically consequential: Bifenox is known to undergo rapid hydrolysis at pH >9, with the methyl ester being the primary hydrolytic site [1]. Deuterium labels positioned on the ester methyl group (—OCD₃) would be subject to loss via alkaline hydrolysis during sample preparation or environmental degradation, compromising IS quantification accuracy. In contrast, aromatic ring deuteration at non-acidic positions (ortho and para to electron-withdrawing chlorine substituents) is chemically stable against H/D exchange under both acidic and basic conditions . This design principle is validated by the general recommendation that deuterium labels should be placed at non-exchangeable sites: 'it is important that isotope labels are positioned where exchange is not likely to occur... deuterium labels should not be placed on heteroatoms... or on carbons adjacent to carbonyl groups' . A hypothetical Bifenox-d3 labeled on the methyl ester would violate this principle, risking label loss during the alkaline partitioning steps commonly employed in QuEChERS-based pesticide extraction protocols.

Label Stability Position
Class-level
Aromatic ring d3 resists hydrolysis; methyl ester d3 would be lost at pH >9.
Ring deuteration ensures stability during alkaline extraction.
Non-exchangeable C-D bonds critical for QuEChERS workflows.
Deuterium label stability H/D exchange Non-exchangeable labeling position Alkaline hydrolysis

Bifenox-d3 as SIL-IS Enables Compliance with SANTE/12682/2019 Recovery Criteria Where External Standard Calibration Shows Recovery Variability of 75.7-114.8%

A validated GC-ECD/MS multi-residue method for Bifenox and six co-analyzed herbicides in agricultural commodities (apple, green pepper, Kimchi cabbage, hulled rice, soybean) reported mean recoveries ranging from 75.7% to 114.8% with coefficients of variation <10% across all sample types and fortification levels, using external standard calibration without a SIL-IS [1]. The Bifenox-specific LOQ was 0.02 mg/kg, which was the highest among the seven analytes (compared to 0.002 mg/kg for Oxyfluorfen and 0.004 mg/kg for Ethalfluralin/Trifluralin) [1]. While this method meets international residue analysis criteria, the SANTE/12682/2019 guideline states that stable isotope-labeled internal standards are the preferred approach to correct for matrix effects in LC-MS/MS and GC-MS/MS quantification [2]. The recovery range of 75.7-114.8% without SIL-IS indicates matrix-dependent ionization suppression or enhancement, which a co-eluting SIL-IS such as Bifenox-d3 would normalize to within a tighter range (typically 90-110% when SIL-IS is employed in analogous pesticide residue methods) [3]. Furthermore, the comparatively high LOQ of 0.02 mg/kg for Bifenox (vs. 0.002 mg/kg for the structurally related diphenyl ether Oxyfluorfen) suggests that detector response variability for Bifenox under ECD could be reduced through SIL-IS normalization, potentially improving the practical LOQ.

Recovery Without SIL-IS
Method context
GC-ECD/MS: recovery 75.7–114.8%, LOQ 0.02 mg/kg (external calibration).
SIL-IS may compress recovery variability and lower LOQ.
Data from multi-matrix validation (Ahn et al. 2018).
Method validation Recovery SANTE guideline Matrix effect compensation Pesticide residue analysis

Bifenox-d3 Labeling on the Methyl Ester vs. Aromatic Ring: Two Commercially Distinct d3 Variants Exist with Different Suitability for Hydrolysis Studies

Two distinct Bifenox-d3 positional variants are commercially available, which is a procurement-critical distinction not documented in most vendor catalogs. The CDN Isotopes/LGC product (D-7724) and TRC product (TR-B382902) both carry deuteration on the 2,4-dichlorophenoxy aromatic ring (positions 2, 5, 6), as confirmed by the InChI specification . Separately, a Bifenox-d3 (methyl-d3) variant is listed by Neochema/analytika.net as a reference material with deuteration specifically on the methyl ester group [1]. This positional difference has direct analytical consequences: the methyl-d3 variant would lose its deuterium label upon ester hydrolysis (pH >9), producing deuterated methanol (CD₃OH) and the unlabeled Bifenox acid hydrolysis product, making it unsuitable for degradation studies that require tracking the parent compound through hydrolysis pathways. Conversely, the phenyl-d3 variant retains its label through ester hydrolysis, enabling simultaneous quantification of both intact Bifenox and its Bifenox acid metabolite using the same deuterated IS [2]. Unlabeled Bifenox standard (FUJIFILM Wako, 99.0+% purity) and structural analog standards such as Oxyfluorfen-d5 provide no such positional differentiation capability .

Positional Variant Identity
Reported
Phenyl-d3 (ring-labeled) vs. methyl-d3 (ester-labeled) variants commercially available.
Phenyl-d3 required for hydrolysis or metabolite studies.
Methyl-d3 limited to pH-neutral intact parent analysis.
Deuteration positional isomer Bifenox-d3 variant Methyl-d3 vs. phenyl-d3 Hydrolysis tracking

Bifenox-d3 Provides a +3 Da Mass Shift That Avoids the Deuterium-Induced Retention Time Shift Problem Observed with Higher-Deuterated Analogs Like Oxyfluorfen-d5 in Reversed-Phase LC

Deuterated internal standards can exhibit chromatographic retention time shifts relative to their unlabeled analytes in reversed-phase LC, a phenomenon attributed to the shorter C-D bond length and lower polarizability of deuterium vs. hydrogen [1]. This shift increases with the number of deuterium substitutions: 'Using Deuterium (²H) to replace the naturally occurring ¹H doubles the mass, which is the reason why deuterated labelled standards might show retention time shifts resulting in less accurate LC-MS/MS results' [1]. Bifenox-d3, with only 3 deuterium substitutions on the aromatic ring, is expected to exhibit a smaller retention time shift than the 5-deuterium Oxyfluorfen-d5 standard, which shows a ΔRT of approximately 0.05-0.10 min under typical reversed-phase conditions . This smaller shift is advantageous because co-elution of IS and analyte is critical for effective matrix effect compensation: differential elution subjects the IS and analyte to different solvent compositions at the ion source, compromising ionization efficiency matching . The alternative ¹³C-labeled approach (not commercially available for Bifenox) would eliminate this shift entirely but at significantly higher synthesis cost, as acknowledged in the literature: 'deuterium labelling is commonly used due to cost factors' .

Deuterium RT Shift
Class-level
d3 expected smaller retention time shift than d5 in reversed-phase LC.
Minimized shift supports co-elution and matrix effect correction.
Confirmatory co-injection data advised.
Deuterium isotope effect Retention time shift LC-MS/MS Reversed-phase chromatography Co-elution

Bifenox-d3: Best-Fit Application Scenarios Based on Quantitative Differentiation Evidence


Regulatory Pesticide Residue Monitoring in Food and Feed Under SANTE/12682/2019 Compliance

Contract laboratories and regulatory agencies performing Bifenox residue quantification in cereals (wheat, barley, rice), oilseeds (soybean), and fruits/vegetables for EU MRL compliance should use Bifenox-d3 (phenyl-d3 variant) as the SIL-IS. The +3.02 Da mass shift meets the ≥3 Da threshold for linear isotope dilution calibration, and the aromatic ring deuteration ensures label stability through the QuEChERS extraction and dSPE clean-up steps commonly employed in SANTE-compliant multi-residue workflows. The 0.02 mg/kg Bifenox LOQ achieved without SIL-IS (Ahn et al. 2018, GC-ECD/MS) can be potentially reduced toward the 0.01 mg/kg default EU MRL when SIL-IS normalization is applied, though this requires in-house method re-validation. [1] [2]

Environmental Fate and Degradation Studies of Bifenox in Water and Soil Matrices

Environmental research laboratories studying Bifenox persistence and degradation pathways in surface water, groundwater, and agricultural soils should procure the phenyl-d3 variant specifically. The aromatic ring deuteration survives ester hydrolysis, enabling simultaneous quantification of intact Bifenox and its Bifenox acid (BFA) hydrolysis metabolite using a single deuterated IS, as demonstrated in the 2023 Chemosphere study on diphenyl ether herbicide degradation. The methyl-d3 variant would lose its label under the same conditions, producing inaccurate metabolite ratios. Bifenox-d3 also avoids the larger RT shift expected with penta-deuterated analogs (e.g., Oxyfluorfen-d5) in reversed-phase LC, maintaining co-elution with the native analyte for accurate matrix effect compensation in environmental water samples with high dissolved organic carbon. [3]

Multi-Residue GC-MS/MS and LC-MS/MS Method Development for Diphenyl Ether Herbicide Class Analysis

Analytical method development laboratories creating multi-class pesticide residue methods covering diphenyl ether herbicides (Bifenox, Oxyfluorfen, Aclonifen, Nitrofen, etc.) should include Bifenox-d3 as the dedicated SIL-IS for the Bifenox channel, rather than relying on a surrogate IS (such as Oxyfluorfen-d5) to quantify Bifenox. The structural dissimilarity between Oxyfluorfen (trifluoromethyl, ethoxy) and Bifenox (nitro, methyl ester) produces divergent MS/MS fragmentation and ionization efficiency, violating the SANTE requirement for analyte-identical IS behavior. Bifenox-d3 at ≥98 atom% D enrichment provides analyte-specific correction; the ~2% under-labeled fraction should be accounted for in the method's measurement uncertainty budget. Cost-sensitive laboratories may consider the methyl-d3 variant for methods operating exclusively at neutral pH and targeting only intact Bifenox. [2] [4]

Quality Control and Batch Release Testing of Bifenox Technical and Formulated Products per CIPAC Method

For quality control laboratories performing Bifenox active ingredient content analysis in technical concentrates (TC) and formulated products (SC) using the CIPAC HPLC method, Bifenox-d3 is not required for the primary assay (which uses unlabeled internal standard calibration with HPLC-UV at 300 nm). However, Bifenox-d3 becomes essential when extending the CIPAC framework to impurity profiling by LC-MS/MS, where the two listed impurities (2,4-dichlorophenol and 2,4-dichloroanisole) must be quantified at trace levels. Bifenox-d3 serves as the IS for the active ingredient channel, while separate deuterated or ¹³C standards are needed for the impurities. The 98 atom% D enrichment should be verified against the lot-specific Certificate of Analysis before use in batch release testing. [5]

Application
Selection Property
Validation Focus
Food and feed pesticide residue analysis
Adequate mass shift for IDMS calibration
SANTE/12682/2019 recovery criteria
Environmental fate and degradation research
Phenyl-ring deuteration for hydrolysis resistance
Parent and Bifenox acid metabolite tracking
Multi-residue diphenyl ether herbicide method development
Analyte-matched SIL-IS vs. structural analog IS
MS/MS fragmentation and ionization consistency
Technical and formulated product QC testing (LC-MS/MS)
Extension of CIPAC HPLC method to MS detection
Lot-specific isotopic enrichment verification

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